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Introduction

Calcium bromide dihydrate (CaBrz-2H20), identified by the CAS number 22208-73-7, is a
hydrated salt of calcium and bromine.[1] This white, crystalline, and odorless solid is notable for
its high solubility in water and hygroscopic nature.[1][2] Its chemical properties make it a
versatile compound with applications across various scientific disciplines, including chemical
synthesis, pharmaceuticals, and materials science. In the realm of drug development, the
bromide ion's historical use as a sedative and its interaction with GABA receptors, coupled with
the biological significance of the calcium ion, make this compound a subject of interest.[3][4]
This technical guide provides a comprehensive overview of the physicochemical properties,
experimental protocols, and relevant biological pathways associated with calcium bromide
dihydrate.

Physicochemical Properties

Calcium bromide dihydrate is a white crystalline powder that can gradually turn yellow in the
air.[2] It is highly soluble in water and also shows solubility in ethanol and acetone.[2] The
compound is known to be hygroscopic, readily absorbing moisture from the atmosphere.[5]

Table 1: Quantitative Physicochemical Data for Calcium Bromide Dihydrate
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Property Value Reference(s)
CAS Number 22208-73-7 [2][5][6]
Molecular Formula CaBr2:2H20 [2][5]
Molecular Weight 235.92 g/mol [51[7]
Appearance White crystalline powder [2]

Melting Point 38.2 °C (for hexahydrate) [2]

e 143 g/100 mL at 20 °C
Solubility in Water [6]
(anhydrous form)

pH (5% aqueous solution) 6.5-9.5 [8]

Purity >96% [9]

Experimental Protocols
Synthesis of Dihydropyrimidones using Calcium
Bromide as a Catalyst

Calcium bromide has been demonstrated as an efficient catalyst for the one-pot, three-
component synthesis of dihydropyrimidones under solvent-free microwave conditions.[10] This
method is highlighted for its eco-friendly approach, low catalyst loading, and short reaction
times.[10]

Objective: To synthesize dihydropyrimidinone derivatives via a Biginelli-type reaction catalyzed
by calcium bromide.

Materials:

Substituted benzaldehyde

B-ketoester (e.g., ethyl acetoacetate)

Urea or thiourea

Calcium bromide (CaBr2)
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Microwave reactor

Reaction flask

Ethanol (for recrystallization)

Standard laboratory glassware and purification apparatus

Procedure:

In a reaction flask, combine the substituted benzaldehyde (1 mmol), -ketoester (1 mmaol),
urea or thiourea (1.2 mmol), and calcium bromide (0.02 mmol, 2 mol%).[10]

e Thoroughly mix the components.
o Place the reaction flask in a microwave oven.[10]

« Irradiate the mixture under solvent-free conditions. The reaction progress should be
monitored by thin-layer chromatography.

o Upon completion of the reaction, cool the mixture to room temperature.
e Add cold water to the reaction mixture to precipitate the crude product.
o Collect the solid product by filtration and wash with cold water.

 Purify the crude product by recrystallization from ethanol to obtain the pure
dihydropyrimidinone.

Expected Outcome: High yield of the corresponding dihydropyrimidinone derivative. This
protocol is compatible with a wide range of functional groups on the benzaldehyde.[10]

Analytical Methods for Quality Control

The purity and composition of calcium bromide can be ascertained through various analytical
techniques.

Table 2: Analytical Methods for Calcium Bromide Dihydrate
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Analysis

Method

Principle Reference(s)

Identification of

Bromide lon

Precipitation with

Silver Nitrate

Formation of a pale
yellow silver bromide
precipitate, which is [11][12]
sparingly soluble in

ammonia.

Identification of

Calcium lon

Flame Test

A brick-red flame
coloration is indicative

[11]
of the presence of

calcium ions.

Quantitative Analysis

of Calcium

Atomic Absorption

Spectroscopy

Measures the

absorption of light b
PROROTIIERY iy

free calcium atoms in

the gaseous state.

Quantitative Analysis

of Bromide

lon Chromatography

Separates bromide
ions from other anions
based on their affinity

: [11]
for a stationary phase,
followed by

conductivity detection.

Water Content

Thermogravimetric
Analysis (TGA)

Measures the change
in mass of the sample
as a function of
. [13][14]
temperature, allowing
for the determination

of water of hydration.

Thermal Transitions

Differential Scanning
Calorimetry (DSC)

Measures the [15][16]
difference in heat flow

between the sample

and a reference as a

function of

temperature, used to

determine melting
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points and other

thermal events.

Provides information

) ) about the crystalline
X-ray Diffraction
Crystal Structure (XRD) structure, phase, and [11][17]
lattice parameters of

the solid material.

Signaling Pathways and Biological Interactions

The constituent ions of calcium bromide dihydrate, Ca2* and Br—, have distinct and
significant roles in biological systems, particularly in neuroscience.

Bromide lon and GABA Receptor Modulation

Historically, bromide salts were used as sedatives and anticonvulsants.[3][4] The mechanism of
action is attributed to the bromide ion's ability to enhance GABA (y-aminobutyric acid) receptor-
mediated inhibitory neurotransmission.[3] GABA is the primary inhibitory neurotransmitter in the
central nervous system.[18] Its receptors, particularly the GABA-A receptor, are ligand-gated
ion channels that, upon activation, typically lead to an influx of chloride ions, hyperpolarizing
the neuron and thus inhibiting action potential firing.[19][20] Bromide ions, being similar in size
and charge to chloride ions, can pass through the GABA-A receptor channel, potentiating the
inhibitory effect of GABA.

Calcium lon as an Allosteric Modulator of GABA-B
Receptors

The GABA-B receptor, a G-protein coupled receptor, is also modulated by extracellular calcium
ions.[21] Studies have shown that Ca?* can act as a positive allosteric modulator of the GABA-
B receptor, enhancing the response to GABA.[21] This potentiation of GABA-B receptor activity
by calcium can lead to downstream effects such as the activation of G-protein-coupled
inwardly-rectifying potassium (GIRK) channels and inhibition of adenylyl cyclase.[21]
Furthermore, GABA-B receptor activation in astrocytes can trigger intracellular calcium release
from internal stores via the PLC/IP3 signaling cascade.[22]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4244464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4244464/
https://pubmed.ncbi.nlm.nih.gov/10587080/
https://pubmed.ncbi.nlm.nih.gov/10587080/
https://pubmed.ncbi.nlm.nih.gov/40654316/
https://pubmed.ncbi.nlm.nih.gov/40654316/
https://www.benchchem.com/product/b1591935#calcium-bromide-dihydrate-cas-number-22208-73-7
https://www.benchchem.com/product/b1591935#calcium-bromide-dihydrate-cas-number-22208-73-7
https://www.benchchem.com/product/b1591935#calcium-bromide-dihydrate-cas-number-22208-73-7
https://www.benchchem.com/product/b1591935#calcium-bromide-dihydrate-cas-number-22208-73-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1591935?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

